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For Researchers, Scientists, and Drug Development Professionals

Abstract
This technical guide provides a comprehensive overview of 4-(2,4-
dimethylbenzoyl)isoquinoline, a molecule of interest within the broader class of isoquinoline

alkaloids known for their diverse pharmacological activities. This document details the chemical

identity of the compound, including its IUPAC name and structure. Due to the limited publicly

available data for this specific molecule, this guide leverages information on closely related 4-

aroylisoquinoline and other isoquinoline derivatives to present potential synthetic routes,

plausible biological activities, and representative experimental protocols. The content herein is

intended to serve as a foundational resource for researchers and drug development

professionals interested in the therapeutic potential of novel isoquinoline-based compounds.

Chemical Identity and Structure
The compound with the common name 4-(2,4-dimethylbenzoyl)isoquinoline has a

systematic IUPAC name and a well-defined chemical structure.

IUPAC Name: (2,4-dimethylphenyl)(isoquinolin-4-yl)methanone

Chemical Structure:
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Molecular Formula: C₁₈H₁₅NO

Molecular Weight: 261.32 g/mol

Potential Synthesis Strategies
While a specific synthesis protocol for (2,4-dimethylphenyl)(isoquinolin-4-yl)methanone is not

readily available in the reviewed literature, the synthesis of analogous 4-aroylisoquinolines can

be achieved through several established synthetic methodologies. A plausible approach

involves the palladium-catalyzed carbonylative Suzuki-Miyaura coupling of 4-bromoisoquinoline

with a suitable boronic acid derivative of 2,4-dimethylbenzene.

Alternatively, a Friedel-Crafts acylation of isoquinoline with 2,4-dimethylbenzoyl chloride in the

presence of a Lewis acid catalyst could potentially yield the desired product, although

regioselectivity could be a challenge.

Below is a generalized workflow for a potential synthetic route.
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Starting Materials

Reaction

Product

4-Bromoisoquinoline

Palladium Catalyst (e.g., Pd(PPh₃)₄)
Base (e.g., K₂CO₃)

Solvent (e.g., Toluene)

2,4-Dimethylphenylboronic Acid Carbon Monoxide

(2,4-dimethylphenyl)(isoquinolin-4-yl)methanone
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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